Cas no 2227746-09-8 ((1R)-1-3-(dimethylamino)phenyl-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-3-(dimethylamino)phenyl-2,2,2-trifluoroethan-1-ol
• CAS No: 2227746-09-8
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 6612191
• PubChem ID: 165964920
• Update Time: 2025-10-28

(1R)-1-3-(dimethylamino)phenyl-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-3-(dimethylamino)phenyl-2,2,2-trifluoroethan-1-ol
• 2227746-09-8
• EN300-1949839
• (1R)-1-[3-(dimethylamino)phenyl]-2,2,2-trifluoroethan-1-ol

• Inchi： 1S/C10H12F3NO/c1-14(2)8-5-3-4-7(6-8)9(15)10(11,12)13/h3-6,9,15H,1-2H3/t9-/m1/s1
• InChI Key： CIVDEWMCDMYEQM-SECBINFHSA-N
• SMILES： FC([C@@H](C1C=CC=C(C=1)N(C)C)O)(F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.5Ų

Additional information on (1R)-1-3-(dimethylamino)phenyl-2,2,2-trifluoroethan-1-ol

The Chemical Compound CAS No. 2227746-09-8: (1R)-1-(3-(Dimethylamino)Phenyl)-2,2,2-Trifluoroethan-1-Ol

The compound with CAS No. 2227746-09-8, commonly referred to as (1R)-1-(3-(dimethylamino)phenyl)-2,2,2-trifluoroethan-1-ol, is a highly specialized organic compound with unique chemical properties. This compound has garnered significant attention in the fields of pharmaceutical chemistry and materials science due to its distinctive structure and potential applications. The molecule features a trifluoroethyl group attached to a chiral carbon center, which is further connected to a dimethylaminophenyl moiety. This combination of functional groups imparts the compound with interesting electronic and steric properties.

Recent studies have highlighted the importance of chiral trifluoromethylated alcohols in drug discovery. The presence of the trifluoroethyl group in this compound contributes to its high lipophilicity and stability, making it a promising candidate for various biological assays. Additionally, the dimethylaminophenyl group enhances the compound's ability to interact with biological targets, such as enzymes and receptors. Researchers have explored its potential as a lead compound in the development of novel therapeutic agents targeting neurodegenerative diseases and cancer.

The synthesis of (1R)-1-(3-(dimethylamino)phenyl)-2,2,2-trifluoroethan-1-ol involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the dimethylaminophenyl intermediate through nucleophilic aromatic substitution and the subsequent alkylation with a trifluoroethyl halide. The stereochemistry at the chiral center is carefully controlled to ensure the desired (R)-configuration, which is critical for its biological activity.

One of the most intriguing aspects of this compound is its ability to participate in dynamic covalent chemistry reactions. Recent research has demonstrated that under specific conditions, the trifluoroethyl alcohol can undergo reversible cyclization reactions with nucleophiles, forming stable cyclic intermediates. This property has opened new avenues for its use in self-healing materials and adaptive chemical systems.

In terms of applications, (1R)-1-(3-(dimethylamino)phenyl)-2,2,2-trifluoroethan-1-ol has shown potential in both medicinal chemistry and material science. In medicinal chemistry, it serves as a valuable building block for constructing complex molecular architectures with tailored pharmacokinetic profiles. Its trifluoromethylated group enhances metabolic stability while maintaining bioavailability. In material science, researchers are investigating its use as a precursor for high-performance polymers and coatings due to its unique combination of hydrophobicity and reactivity.

The environmental impact and safety profile of this compound have also been subjects of recent studies. Preliminary data suggest that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term environmental fate and potential risks.

In conclusion, CAS No. 2227746-09-8, or (1R)-1-(3-(dimethylamino)phenyl)-2,2,2-trifluoroethan-1-ol, represents a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both academic research and industrial applications. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing scientific innovation.